Cas no 62566-46-5 (1,3-Benzenediol, 5-methyl-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-)

1,3-Benzenediol, 5-methyl-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)- structure
62566-46-5 structure
Product Name:1,3-Benzenediol, 5-methyl-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-
CAS No:62566-46-5
MF:C22H32O2
MW:328.488286972046
CID:439973
PubChem ID:586192
Update Time:2025-04-19

1,3-Benzenediol, 5-methyl-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-methyl-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-
    • 5-methyl-2-(3,7,11-trimethyldodeca-2,6,10-trienyl)benzene-1,3-diol
    • DTXSID60342958
    • 62566-46-5
    • Inchi: 1S/C22H32O2/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-20-21(23)14-19(5)15-22(20)24/h8,10,12,14-15,23-24H,6-7,9,11,13H2,1-5H3
    • InChI Key: PZHNKNRPGLTZPO-UHFFFAOYSA-N
    • SMILES: OC1C=C(C)C=C(C=1CC=C(C)CCC=C(C)CC/C=C(\C)/C)O

Computed Properties

  • Exact Mass: 328.24036
  • Monoisotopic Mass: 328.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 7.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

1,3-Benzenediol, 5-methyl-2-(3,7,11-trimethyl-2,6,10-dodecatrienyl)- Related Literature

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